Cas no 2375262-24-9 ((5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride)

• Product Name: (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• CAS No: 2375262-24-9
• MF: C₇H₁₃ClO₄S
• MW: 228.693720579147
• CID: 6613830
• PubChem ID: 145874712
• Update Time: 2025-08-05

(5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2375262-24-9
• (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• EN300-7436868

• Inchi： 1S/C7H13ClO4S/c1-7(2)5-11-6(3-12-7)4-13(8,9)10/h6H,3-5H2,1-2H3
• InChI Key： RCLBFGZJNNWMMN-UHFFFAOYSA-N
• SMILES： ClS(CC1COC(C)(C)CO1)(=O)=O

Computed Properties

• Exact Mass: 228.0223078g/mol
• Monoisotopic Mass: 228.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Additional information on (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride

The Chemistry and Applications of (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl Chloride

The compound (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride, with CAS No. 2375262-24-9, is a significant molecule in the field of organic synthesis and materials science. This compound belongs to the class of sulfonating agents and is widely used in various industrial and research applications due to its unique chemical properties and reactivity.

The structure of this compound consists of a methanesulfonyl group attached to a 1,4-dioxane ring with two methyl substituents at the 5-position. The presence of the dioxane ring introduces interesting electronic and steric effects, making this compound highly versatile in its applications. Recent studies have highlighted its potential in the synthesis of advanced polymers and biodegradable materials.

In terms of chemical synthesis, (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride has been employed as a key intermediate in the preparation of sulfonated aromatic compounds. Its ability to undergo nucleophilic substitution reactions under mild conditions makes it an ideal candidate for large-scale industrial processes. Moreover, the compound has been utilized in the development of novel catalysts for olefin polymerization.

Recent research has also explored the use of this compound in drug delivery systems. The sulfonate group is known to enhance the solubility and bioavailability of pharmaceutical agents when incorporated into their structures. By integrating (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride into drug molecules, scientists have achieved improved therapeutic efficacy while minimizing side effects.

The stability and reactivity of this compound make it a valuable tool in academic research as well. Its application in click chemistry has been documented in several high-profile journals, where it serves as a building block for constructing complex molecular architectures with high precision.

In conclusion, (5,5-Dimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride stands out as a multifaceted chemical entity with a wide range of applications across various disciplines. Its continued exploration in cutting-edge research ensures its relevance in advancing modern chemistry and materials science.